Metasilicic acid

Specification

• CAS No.: 1343-98-2
• Molecular Formula: H2SiO3; H2O3Si
• Molecular Weight: 78.099 g/mol
• IUPAC Name: dihydroxy(oxo)silane
• Standard InChI: InChI=1S/H2O3Si/c1-4(2)3/h1-2H
• Standard InChI Key: IJKVHSBPTUYDLN-UHFFFAOYSA-N
• SMILES: O[Si](=O)O
• Canonical SMILES: O[Si](=O)O

Introduction

Chemical Identity and Structure

Basic Chemical Properties

Metasilicic acid is a hypothetical chemical compound with the formula (HO)₂SiO, alternatively written as H₂SiO₃. It has a molecular weight of 78.0996 and is registered in the Chemical Abstracts Service (CAS) with the number 7699-41-4. The compound belongs to the silicic acid family, which includes various forms of silicon, oxygen, and hydrogen compounds.
The structure of metasilicic acid features a central silicon atom bonded to two hydroxyl groups and one oxygen atom. This arrangement contributes to its chemical reactivity and tendency to polymerize. Unlike its related compound orthosilicic acid (Si(OH)₄), which has been successfully synthesized in non-aqueous environments, metasilicic acid remains largely theoretical in its monomeric form.

Spectroscopic Characteristics

Spectroscopic data provides valuable insights into the vibrational modes and structural properties of metasilicic acid. The table below presents key vibrational energy levels measured using infrared spectroscopy:

Vibrational mode	Wavenumber (cm⁻¹)	Intensity	Medium	Method	References
OH stretch	3675.5	Strong	Ar	IR	Withnall and Andrews, 1985; Zhou, Zhang, et al., 2002
Si=O stretch	1269.1	Strong	Ar	IR	Withnall and Andrews, 1985; Zhou, Zhang, et al., 2002
Si-O a-stretch	1022.6	Medium	Ar	IR	Withnall and Andrews, 1985; Zhou, Zhang, et al., 2002
Torsion	453	Very strong	Ar	IR	Withnall and Andrews, 1985
SiO₂ deformation	359	Weak/Medium	Ar	IR	Withnall and Andrews, 1985
These spectroscopic data points confirm the presence of characteristic functional groups and provide evidence for the theoretical structure of metasilicic acid.

Chemical Behavior and Reactivity

Polymerization Dynamics

One of the most notable characteristics of metasilicic acid is its inability to exist in isolation under normal conditions. The free acid rapidly polymerizes in aqueous solutions, even at low concentrations. This polymerization process represents a fundamental aspect of silicon chemistry and has significant implications for understanding geological processes.
The polymerization of silicic acid has been extensively studied and can be divided into three distinct processes:

• Formation of polysilicic acid through reactions between molybdate-reactive silicic acids (MRS acid)

• Particle growth of polysilicic acid via reactions between MRS acid and polysilicic acid

• Further particle growth through reactions between polysilicic acid molecules
  Each of these processes demonstrates different pH dependencies, with the maximum rate of polymerization occurring at different pH values for each step. Interestingly, fluoride has been shown to promote the first two processes, while having a relatively smaller effect on the third process.

Role in Silica Formation

Metasilicic acid serves as a key intermediate in the formation of silica (SiO₂), which is the most abundant mineral in the Earth's crust. By studying the dissolution and precipitation reactions of silicates and silicon-containing minerals, researchers can better understand various geochemical processes.
The investigation of metasilicic acid behavior in aqueous solutions under different temperature and pressure conditions allows scientists to model weathering processes, mineral formation in hydrothermal vents, and the transport of silicon in natural water systems.

Applications in Research and Industry

Role in Plant Biology

Research has revealed important insights into how plants utilize silicic acid. A study published in 2021 explored the structural basis for silicic acid uptake by higher plants. Molecular dynamics simulations showed a rapid opening of channels and visualized how silicic acid interacts with the selectivity filter prior to transmembrane diffusion.
This research on NIP channels (a type of aquaporin) provides valuable information about metalloid porins, including the basis of their substrate selectivity. Understanding these mechanisms is crucial for agricultural applications and plant biology research.

Materials Science and Synthesis

Metasilicic acid plays a significant role in the synthesis of various colloidal particles and materials. By controlling the polymerization of H₂SiO₃ molecules, researchers can create silica gels, mesoporous materials, and zeolites. These materials have diverse applications in catalysis, adsorption, drug delivery, and other fields due to their unique properties like high surface area and tunable pore structures.
The development of non-aqueous methods for synthesizing related compounds, such as orthosilicic acid, represents a significant advancement that may eventually lead to better approaches for studying metasilicic acid and its derivatives. For instance, researchers have demonstrated a procedure to selectively synthesize orthosilicic acid and its dimer, cyclic trimer, and tetramer in organic solvents.

Analytical Methods and Detection

Spectrophotometric Analysis

Monosilicic acid in aqueous solution reacts with molybdate reagent under acidic conditions to form yellow molybdosilicic acid. This reaction forms the basis for the spectrophotometric determination of monosilicic acid in various samples. Studies of silicic acid concentrations in natural water have been conducted using this fundamental analytical approach.

Advanced Characterization Techniques

Multiple techniques are employed to study silicic acid polymerization and behavior:

• Spectrophotometry based on the formation of yellow molybdosilicic acid

• Trimethylsilylation of silicic acid and determination of trimethylsilyl derivatives by gas-liquid chromatography

• Gel permeation chromatography of silicic acid
  The combined use of these techniques provides comprehensive information about the polymerization behavior and structural characteristics of various silicic acid forms, including metasilicic acid.

Natural Occurrence and Derivatives

Geological Significance

The conjugate bases of metasilicic acid, known as metasilicates, occur widely in nature as inosilicates. These silicate minerals form an important class of rock-forming minerals and contribute significantly to the Earth's crust composition.

Interaction with Metal Surfaces

The interaction of metasilicic acid with metal surfaces represents an important area of research in corrosion science. By studying the formation and properties of silica-based corrosion products, scientists can develop strategies for corrosion prevention and material selection in various environments.

Role in Biomineralization

Metasilicic acid plays a role in biomineralization processes, where organisms utilize silicon to build structures like shells and diatoms. Research in this area involves studying the uptake and transformation of H₂SiO₃ by these organisms, which helps scientists understand their physiology and adaptation strategies.